Cas no 895473-51-5 (2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 895473-51-5
• MF: C₁₈H₁₆ClN₃O₄S
• MW: 405.855341911316
• CID: 5880485
• PubChem ID: 7254646
• Update Time: 2025-05-19

2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfanyl-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-[(4-chlorophenyl)sulfanyl]-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• F2537-0751
• AKOS024658057
• 895473-51-5
• 2-((4-chlorophenyl)thio)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• 2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C18H16ClN3O4S/c1-24-13-7-11(8-14(9-13)25-2)17-21-22-18(26-17)20-16(23)10-27-15-5-3-12(19)4-6-15/h3-9H,10H2,1-2H3,(H,20,22,23)
• InChI Key： GZLNXLMRCUHUAX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)CSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 405.0550049g/mol
• Monoisotopic Mass: 405.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

2-(4-Chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide: A Comprehensive Overview

The compound with CAS No. 895473-51-5, known as 2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have highlighted its role in drug design and development, particularly in the field of anti-tumor and anti-inflammatory agents.

The molecular structure of 2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide is characterized by a sulfanyl group attached to a chlorophenyl ring and an oxadiazole moiety linked to a dimethoxyphenyl group. This combination of functional groups contributes to its diverse reactivity and bioavailability. Researchers have explored its synthesis pathways, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity.

Recent advancements in computational chemistry have enabled detailed studies of the compound's electronic properties and molecular interactions. These studies have revealed that the oxadiazole ring plays a critical role in stabilizing the molecule's structure and enhancing its pharmacokinetic properties. Additionally, the presence of the dimethoxyphenyl group has been linked to improved solubility and bioavailability, making it a favorable candidate for drug delivery systems.

Experimental studies have demonstrated that 2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide exhibits potent anti-tumor activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation has been extensively investigated. Furthermore, preclinical trials have shown promising results in reducing inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

The compound's pharmacokinetic profile has also been a focal point of recent research. Studies conducted using advanced analytical techniques have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for determining its suitability as an orally administered drug.

In conclusion, 2-(4-chlorophenyl)sulfanyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-y acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover its full potential, this compound holds promise for contributing to the discovery of novel therapeutic agents.